Cas no 20684-48-4 (Benzo[c]cinnoline-4-carboxylic acid)

Benzo[c]cinnoline-4-carboxylic acid structure
20684-48-4 structure
Product Name:Benzo[c]cinnoline-4-carboxylic acid
CAS No:20684-48-4
MF:C13H8N2O2
MW:224.214822769165
CID:1108846
PubChem ID:601981
Update Time:2025-04-20

Benzo[c]cinnoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]cinnoline-4-carboxylic acid
    • DB-318657
    • KWWWGZFKKXCYLS-UHFFFAOYSA-N
    • 20684-48-4
    • Inchi: 1S/C13H8N2O2/c16-13(17)10-6-3-5-9-8-4-1-2-7-11(8)14-15-12(9)10/h1-7H,(H,16,17)
    • InChI Key: KWWWGZFKKXCYLS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1N=NC1C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 224.058577502g/mol
  • Monoisotopic Mass: 224.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.1Ų
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